B1167702 Propanoic acid, 2-hydroxy-, C12-15-alkyl esters CAS No. 93925-36-1

Propanoic acid, 2-hydroxy-, C12-15-alkyl esters

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CAS No.: 93925-36-1
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Description

Propanoic acid, 2-hydroxy-, C12-15-alkyl esters, also known as C12-15 alkyl lactate, is an ester of lactic acid and C12-15 alcohols . It is used to reduce the tackiness and greasiness of components such as petrolatum, imparting a non-oily lubricity to hydro-alcoholic products .


Molecular Structure Analysis

The molecular formula of this compound is C18H36O3 . The exact molecular structure is not provided in the search results.


Physical and Chemical Properties Analysis

This compound has a molecular weight of 300.477 . It has a density of 0.9±0.1 g/cm3 at 20℃ . The boiling point is 342.5±10.0 °C at 760 mmHg . It has a flash point of 153.9±7.0 °C . The water solubility is 1.1mg/L at 25℃ .

Safety and Hazards

Propanoic acid, 2-hydroxy-, C12-15-alkyl esters is classified as Aquatic Acute 1 (H400: Very toxic to aquatic life) and Aquatic Chronic 2 (H411: Toxic to aquatic life with long-lasting effects) .

Properties

CAS No.

93925-36-1

Molecular Weight

0

Synonyms

Propanoic acid, 2-hydroxy-, C12-15-alkyl esters; C12-13 ALKYL LACTATE; C12-15 ALKYL LACTATE; 2-Hydroxypropanoic acid C12-15-alkyl esters; Di C12-13 Alkyl Lactate

Origin of Product

United States

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